Isatoic anhydride
Overview
Description
Isatoic anhydride (IA) is a versatile chemical compound that has garnered significant attention due to its utility in various chemical syntheses, particularly in the formation of heterocyclic compounds. It serves as a starting material for the synthesis of a wide array of substances, including medicinal and pharmacological agents, dyes, pigments, and agricultural chemicals. IA is also used in polymer and rubber chemistry, as well as in the modification of protein and carbohydrate substrates such as wool, paper, and textiles. Additionally, it finds applications in petroleum additives, metal finishing, and the food and beverage industry, among others10.
Synthesis Analysis
Several methods have been developed for the synthesis of isatoic anhydrides. A notable approach involves the palladium-catalyzed regioselective carbonylation of N-alkyl anilines, which has been shown to tolerate a wide range of functional groups and proceed under mild conditions . Another method employs palladium-catalyzed oxidative double carbonylation of o-iodoanilines, which uses readily available starting materials and also proceeds under mild conditions . Additionally, a highly selective palladium-catalyzed cyclization reaction has been reported, utilizing o-iodoanilines, CO2, and CO to efficiently synthesize isatoic anhydrides in a redox-neutral manner . A green synthesis approach using the urea-hydrogen peroxide complex and ultrasound has also been described, offering excellent yields and high purity of the product . Furthermore, a phosgene and peroxide-free one-pot tandem synthesis involving anthranilic acid, Boc anhydride, and 2-chloro-N-methyl pyridinium iodide has been developed, highlighting the ease of operation and scalability of the process .
Molecular Structure Analysis
The molecular structure of isatoic anhydride allows for various chemical transformations. Its reactivity is attributed to the anhydride moiety, which can undergo condensation and substitution reactions. The hetero ring of IA is highly susceptible to cleavage and can be N-substituted with or without ring opening, leading to a diverse range of derivatives10.
Chemical Reactions Analysis
Isatoic anhydrides are known to react with nitrogen nucleophiles, followed by cyclocondensation with electrophiles, to produce quinazoline and quinazolinone derivatives, which are valuable in medicinal chemistry9. Derivatives of isatoic anhydride have been prepared as selective inactivators of trypsin-like serine proteases, demonstrating the potential to create highly enzyme-selective inhibitors . A multi-step tandem carbonylation/N-dealkylation/carbonylation reaction has also been developed to synthesize isatoic anhydride derivatives, showcasing good functional group compatibility and the synthesis of biologically relevant compounds .
Physical and Chemical Properties Analysis
Isatoic anhydrides exhibit a range of physical and chemical properties that make them suitable for various applications. For instance, a biotin-conjugated pyridine-based isatoic anhydride has been designed for nucleic acid separation, capable of selective RNA acylation at room temperature, which enhances the efficiency and selectivity of the extraction process . The physical properties such as solubility, melting point, and reactivity under different conditions are crucial for their use in chemical syntheses and industrial applications, although specific values are not detailed in the provided papers.
Scientific Research Applications
Synthetic Intermediates and RNA Structure Probing Isatoic anhydrides are valuable synthetic intermediates, notably in the synthesis of RNA structure probing reagents. They are typically prepared using toxic phosgene or stoichiometric oxidants, but recent methods involve a palladium-catalyzed cyclization reaction, which is a more efficient and mild process (Zhang et al., 2017).
Heterocyclic Compound Synthesis Isatoic anhydride is extensively used in synthesizing various quinazoline and quinazolinone derivatives. These compounds are important in medicinal and pharmacological research (Abbas et al., 2016).
Bioconjugation and Quantifiable Biotinylation Water-soluble isatoic anhydride-based platforms have been developed for bioconjugation, offering a method for quantifiable biotinylation. This technique allows for nondestructive methods of quantification, beneficial for various biochemical applications (Fessler et al., 2021).
Selective Inactivators of Proteases Substituted isatoic anhydrides can selectively inactivate trypsin-like serine proteases, demonstrating potential for developing highly selective enzyme inhibitors (Gelb & Abeles, 1986).
Green Synthesis Methods Isatoic anhydrides can be synthesized using environmentally friendly methods, like the oxidation of isatins with the urea-hydrogen peroxide complex and ultrasound, offering a sustainable approach to their production (Deligeorgiev et al., 2007).
Amine Scavenging in Chemical Reactions Isatoic anhydride can be used to remove excess primary and secondary aliphatic amines in chemical reactions, particularly when attached to Merrifield resin (Coppola, 1998).
Fluorescent Prelabelling of Proteins Isatoic anhydride is a sensitive and efficient fluorescent prelabel for protein detection in polyacrylamide gels, making it a valuable tool in proteomics (Asadollahi et al., 2016).
Nucleic Acid Separation and Analysis Derivatives of isatoic anhydride, like N-methylisatoic anhydride, have been utilized for nucleic acid separation, showcasing its role in molecular biology and genetic engineering (Ursuegui et al., 2014).
Safety And Hazards
Future Directions
properties
IUPAC Name |
1H-3,1-benzoxazine-2,4-dione | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5NO3/c10-7-5-3-1-2-4-6(5)9-8(11)12-7/h1-4H,(H,9,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXJUTRJFNRYTHH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)OC(=O)N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6026955 | |
Record name | 2H-3,1-Benzoxazine-2,4(1H)-dione | |
Source | EPA DSSTox | |
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Molecular Weight |
163.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder, Tan solid; [Hawley] Grey powder; [MSDSonline] | |
Record name | 2H-3,1-Benzoxazine-2,4(1H)-dione | |
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Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Isatoic anhydride | |
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Solubility |
MISCIBLE IN WATER, HOT ALC, AND ACETONE; INSOL IN ETHER, BENZENE, AND CHLOROFORM | |
Record name | ISATOIC ACID ANHYDRIDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5017 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Product Name |
Isatoic anhydride | |
Color/Form |
PRISM FROM ALC OR GLACIAL ACETIC ACID; CRYSTALS FROM ALCOHOL OR DIOXANE, TAN POWDER | |
CAS RN |
118-48-9 | |
Record name | Isatoic anhydride | |
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Record name | Isatoic acid anhydride | |
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Record name | Isatoic anhydride | |
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Record name | Isatoic anhydride | |
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Record name | Isatoic anhydride | |
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Record name | 2H-3,1-Benzoxazine-2,4(1H)-dione | |
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Record name | 2H-3,1-Benzoxazine-2,4(1H)-dione | |
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Record name | 4H-3,1-benzoxazine-2,4(1H)-dione | |
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Record name | ISATOIC ANHYDRIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/R8TFA74Y4U | |
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Record name | ISATOIC ACID ANHYDRIDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5017 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Melting Point |
243 °C WITH DECOMPOSITION | |
Record name | ISATOIC ACID ANHYDRIDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5017 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
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Synthesis routes and methods IV
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Retrosynthesis Analysis
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Feasible Synthetic Routes
Citations
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